molecular formula C13H10FN3O B8502444 2-Fluoro-4-(1H-pyrrolo[2,3-b]pyridin-4-yloxy)aniline CAS No. 688781-77-3

2-Fluoro-4-(1H-pyrrolo[2,3-b]pyridin-4-yloxy)aniline

Cat. No.: B8502444
CAS No.: 688781-77-3
M. Wt: 243.24 g/mol
InChI Key: GEEHINCILQXHJR-UHFFFAOYSA-N
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Description

2-Fluoro-4-(1H-pyrrolo[2,3-b]pyridin-4-yloxy)aniline is a useful research compound. Its molecular formula is C13H10FN3O and its molecular weight is 243.24 g/mol. The purity is usually 95%.
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Properties

CAS No.

688781-77-3

Molecular Formula

C13H10FN3O

Molecular Weight

243.24 g/mol

IUPAC Name

2-fluoro-4-(1H-pyrrolo[2,3-b]pyridin-4-yloxy)aniline

InChI

InChI=1S/C13H10FN3O/c14-10-7-8(1-2-11(10)15)18-12-4-6-17-13-9(12)3-5-16-13/h1-7H,15H2,(H,16,17)

InChI Key

GEEHINCILQXHJR-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=C(C=C1OC2=C3C=CNC3=NC=C2)F)N

Origin of Product

United States

Synthesis routes and methods I

Procedure details

100 mg (660 μmol) of 4-chloro-1H-pyrrolo[2,3-b]pyridine (from example XVIII), 166 mg (1.31 mmol) of 2-fluoro-4-hydroxyaniline and 73.5 mg (1.31 mmol) of powdered potassium hydroxide are heated at 260° C. for 8 hours. For work-up, the mixture is cooled to room temperature, diluted with water and extracted three times with ethyl acetate. The organic phase is dried over magnesium sulfate and concentrated using a rotary evaporator. The residue is purified by preparative HPLC.
Quantity
100 mg
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reactant
Reaction Step One
Quantity
166 mg
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reactant
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73.5 mg
Type
reactant
Reaction Step One
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0 (± 1) mol
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solvent
Reaction Step Two

Synthesis routes and methods II

Procedure details

To a solution of 4-chloro-1H-pyrrolo[2,3-b]pyridine (50 mg, 0.33 mmol, prepared according to Thibault, C. et al. Org. Lett. 2003, 5, 5023) in NMP (0.5 mL) were added 4-amino-3-fluorophenol (51 mg, 0.40 mmol) and DIEA (0.1 mL, 0.57 mmol). The mixture was heated at 250° C. in a microwave oven for 1 h and then cooled to room temperature. To the mixture was added NaH (10 mg, 0.4 mmol) and the mixture was again heated at 250° C. for 3 h. After cooling, the mixture was diluted with H2O and extracted with EtOAc. The organic layer was washed with H2O, brine, and dried over MgSO4. After filtration and concentration in vacuo, the residue was purified by flash column chromatography (ISCO RediSep® silica gel cartridge) to give the title compound (15 mg, 19%). MS (ESI) m/z 244.1 (M+H)+.
Quantity
50 mg
Type
reactant
Reaction Step One
Quantity
51 mg
Type
reactant
Reaction Step One
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Quantity
0.1 mL
Type
reactant
Reaction Step One
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Quantity
0.5 mL
Type
solvent
Reaction Step One
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Quantity
10 mg
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reactant
Reaction Step Two
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0 (± 1) mol
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solvent
Reaction Step Three
Yield
19%

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